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Compound of Interest

Compound Name: 1,2-Bis(chloroacetoxy)ethane

Cat. No.: B1266265

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Bis(chloroacetoxy)ethane, also known by its synonyms Ethylene glycol
bis(monochloroacetate) and Ethylene glycol dichloroacetate, is a bifunctional organic
compound with the chemical formula CeHsCl20a4. Its structure features a central ethylene glycol
core esterified with two chloroacetic acid molecules. This symmetrical diester possesses two
reactive chloroacetyl groups, making it a valuable cross-linking agent and a versatile building
block in organic synthesis. Its primary applications lie in polymer chemistry, where it is used to
enhance the mechanical properties of resins and adhesives, and in the textile industry to
improve fabric resilience. While its direct role in drug development is not extensively
documented in publicly available literature, its characteristics as a cross-linker suggest potential
applications in the formulation of drug delivery systems, such as hydrogels, and in the
synthesis of more complex pharmaceutical intermediates.

Chemical and Physical Properties

1,2-Bis(chloroacetoxy)ethane is a white to off-white solid at room temperature. A summary of
its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 1,2-Bis(chloroacetoxy)ethane

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1266265?utm_src=pdf-interest
https://www.benchchem.com/product/b1266265?utm_src=pdf-body
https://www.benchchem.com/product/b1266265?utm_src=pdf-body
https://www.benchchem.com/product/b1266265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 6941-69-1 [1]
Molecular Formula CeHsCl204 [1]
Molecular Weight 215.03 g/mol [1]
Appearance White to Almost white powder 2]
to lump
Melting Point 40.0to 45.0 °C [2]
Boiling Point 158°C/8mmHg [3]
Purity >98.0% (GC) [2]
Synthesis

The primary method for the synthesis of 1,2-bis(chloroacetoxy)ethane is the esterification of

ethylene glycol with either chloroacetic acid or, more commonly, chloroacetyl chloride. The use

of chloroacetyl chloride is generally preferred due to its higher reactivity, which allows for a

more efficient reaction.

General Experimental Protocol: Esterification of
Ethylene Glycol with Chloroacetyl Chloride

This protocol describes a general procedure for the synthesis of 1,2-

bis(chloroacetoxy)ethane.

Materials:

Ethylene glycol

Chloroacetyl chloride

A suitable non-reactive solvent (e.g., dichloromethane, chloroform)

A tertiary amine base (e.g., triethylamine, pyridine) to act as a hydrogen chloride scavenger
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e Anhydrous magnesium sulfate or sodium sulfate for drying
o Apparatus for reflux, extraction, and distillation/crystallization
Procedure:

In a round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a dropping
funnel, dissolve ethylene glycol in the chosen anhydrous solvent.

Add a stoichiometric excess (typically 2.2 equivalents) of the tertiary amine base to the
solution.

Cool the mixture in an ice bath.

Slowly add a slight excess (typically 2.1 equivalents) of chloroacetyl chloride dropwise from
the dropping funnel while maintaining the low temperature. The addition is exothermic and
will result in the formation of a precipitate (the hydrochloride salt of the amine base).

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for a period of 2-4 hours to ensure the reaction goes to completion.

Cool the reaction mixture and filter to remove the precipitated amine hydrochloride salt.

Wash the filtrate with water, followed by a dilute aqueous acid solution (e.g., 1M HCI) to
remove any remaining amine, and then with a saturated sodium bicarbonate solution to
neutralize any excess acid.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter to remove the drying agent and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,
ethanol/water mixture) or by vacuum distillation to yield pure 1,2-bis(chloroacetoxy)ethane.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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